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Compound of Interest

Compound Name: 9-Tricosene

Cat. No.: B1609328

(2)-9-Tricosene, also known as muscalure, is a pivotal semiochemical in the chemical
communication systems of numerous insect species.[1][2] First identified as the primary sex
pheromone in the female housefly, Musca domestica, its roles have since been shown to
extend to aggregation, oviposition guidance, and other social behaviors in various insects,
including Drosophila melanogaster and the honey bee, Apis mellifera.[2][3] This technical guide
provides an in-depth examination of the biosynthesis, perception, and behavioral impact of
(2)-9-tricosene, offering detailed experimental protocols and quantitative data for researchers,
scientists, and professionals in drug development and pest management.

Biosynthesis of (Z)-9-Tricosene

The biosynthesis of (Z)-9-tricosene occurs primarily in the epidermal cells of insects and
involves a series of enzymatic modifications of a fatty acid precursor.[2][4] In the housefly,
Musca domestica, the pathway originates from oleic acid.[4] The process involves elongation,
reduction, and a final decarboxylation step to produce the C23 alkene.[1][2]

The key steps in the biosynthesis pathway are:

e Elongation: The pathway begins with oleoyl-CoA, which is elongated to form (Z)-15-
tetracosenoic acid, a C24:1 fatty acid.[2]

e Reduction: This fatty acid is then reduced to its corresponding aldehyde, (Z)-15-tetracosenal.

[1][2]
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o Decarboxylation: A cytochrome P450 enzyme, requiring oxygen (Oz2) and NADPH, mediates
the final decarboxylation of the aldehyde to yield (Z)-9-tricosene.[1]

Biosynthesis of (2)-9-Tricosene

inal Product
(2)-9-Tricosene (C23:1)

Click to download full resolution via product page

Biosynthesis pathway of (Z)-9-tricosene in Musca domestica.

Physiological Roles and Behavioral Effects

(2)-9-Tricosene serves distinct physiological roles depending on the insect species, sex, and
context.

Sex Pheromone in Musca domestica (Housefly)

In Musca domestica, (Z)-9-tricosene is the principal sex pheromone produced by females to
attract and stimulate males for mating.[1][4][5] It is a major component of the female's cuticular
hydrocarbons (CHCSs).[6] The presence of (2)-9-tricosene on a female or a decoy model
induces the complete male courtship behavior sequence, including mating strikes.[4][5][6]
While it is the primary initiator, a blend with other cuticular compounds can lead to a more
robust and complete courtship sequence, aiding in sex recognition.[4]

Aggregation and Oviposition Cue in Drosophila
melanogaster (Fruit Fly)

In Drosophila melanogaster, (Z)-9-tricosene functions differently. It is deposited by males upon
stimulation by food odors and acts as a potent aggregation pheromone for both sexes.[3][7]
Furthermore, it serves as an oviposition guidance cue for females, encouraging them to lay
eggs in locations marked by the pheromone.[3][7][8] This behavior aggregates flies at suitable
food sources, enhancing opportunities for mating and ensuring progeny survival.[3]

Quantitative Data on (Z)-9-Tricosene
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The quantity of (Z)-9-tricosene can vary significantly based on species, sex, age, and
population strain.

Table 1: Quantitative Occurrence of (Z)-9-Tricosene in
Musca domestica

Strain/Populati Amount % of Total

Age (days) Reference(s)
on (ng/female) CHCs
Wild Populations

3 <218 <1.6% [2][9]
(most)
Wild Strains

3 559 -1,113 3.2% - 5.0% [2][9]
(some)
Laboratory Strain

3 751 3.0% [9]
(UCR)
MB Laboratory Less than older

<2 . - [61[10]
Colony (F23) flies
MB Laboratory Levels tend to

3-8 : - [6][10]
Colony (F23) increase

Note: Muscalure amounts are highly variable, with some field populations showing rare or
undetectable levels.[9]

Table 2: Efficacy of (Z)-9-Tricosene (Muscalure) in Field
Traps for Musca domestica

Muscalure Dose Increase in Flies

Trap Type (mgltrap) Caught (Factor) Reference(s)
Adhesive Panels 0.5-100 3.4x [11]
Flypaper Strips 0.5-100 2.8x [11]
Sugar Bait Pans 0.5-100 7.0x [11]
Electric Grids 0.5-100 12.4x [11]
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Mechanism of Perception: Olfactory Signhaling
The detection of (2)-9-tricosene initiates a sophisticated olfactory signaling cascade within
specialized sensory neurons located in olfactory sensilla on the insect's antennae.[2]

The general steps of perception are:

e Binding to OBP: Pheromone molecules enter the sensillum lymph through cuticular pores
and are bound by Odorant Binding Proteins (OBPS).

o Transport to Receptor: The OBP transports the hydrophobic pheromone across the aqueous
lymph to the dendritic membrane of an Olfactory Sensory Neuron (OSN).

o Receptor Activation: The pheromone binds to a specific Odorant Receptor (OR). In
Drosophila melanogaster, the receptor for (2)-9-tricosene is Or7a.[3][8][12]

e lon Channel Gating: Insect ORs form a heterodimeric complex with a conserved co-receptor
called Orco.[8] This complex functions as a ligand-gated ion channel.[8][13] Pheromone
binding induces a conformational change, opening the channel.

o Depolarization: The open channel allows an influx of cations (e.g., Ca?*), leading to the
depolarization of the OSN membrane.[8]

« Signal Transmission: This depolarization generates action potentials that are transmitted to
the antennal lobe of the brain for processing, ultimately leading to a behavioral response.

Click to download full resolution via product page

Generalized insect olfactory signal transduction pathway.

Experimental Protocols

Investigating the role of (Z2)-9-tricosene involves a combination of chemical analysis,
electrophysiology, and behavioral assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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